Cas no 632-05-3 (1,2,3-Tribromobutane)

• Product Name: 1,2,3-Tribromobutane
• CAS No: 632-05-3
• MF: C₄H₇Br₃
• MW: 294.810379266739
• CID: 94769
• PubChem ID: 102454
• Update Time: 2025-04-18

1,2,3-Tribromobutane Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Tribromobutane
• 1,2,3-Tribrombutan
• 1,2,3-tribromo-butane
• Butane,1,2,3-tribromo
• EINECS 211-168-1
• Tribrombutan
• 632-05-3
• Butane, 1,2,3-tribromo-
• 1,2,3-Tribrom-butan
• SCHEMBL7853469
• NS00041589
• AI3-18879
• DTXSID10870736
• FT-0632684

• Inchi： 1S/C4H7Br3/c1-3(6)4(7)2-5/h3-4H,2H2,1H3
• InChI Key： HKTNRDJXZCCMGH-UHFFFAOYSA-N
• SMILES： BrC(CBr)C(C)Br

Computed Properties

• Exact Mass: 291.81000
• Monoisotopic Mass: 291.81
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 46.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 2.2505 (estimate)
• Melting Point: -19°C
• Boiling Point: 218.12°C (estimate)
• Flash Point: 91.3℃
• Refractive Index: 1.5660
• PSA: 0.00000
• LogP: 2.92820